Cas no 106928-36-3 (2-Butenoic acid,2-methyl-, (2S,3R)-5-acetyl-2,3-dihydro-2-(1-methylethenyl)-3-benzofuranylester, (2Z)-)

• Product Name: 2-Butenoic acid,2-methyl-, (2S,3R)-5-acetyl-2,3-dihydro-2-(1-methylethenyl)-3-benzofuranylester, (2Z)-
• CAS No: 106928-36-3
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 192653
• PubChem ID: 11953921
• Update Time: 2025-04-19

2-Butenoic acid,2-methyl-, (2S,3R)-5-acetyl-2,3-dihydro-2-(1-methylethenyl)-3-benzofuranylester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-, (2S,3R)-5-acetyl-2,3-dihydro-2-(1-methylethenyl)-3-benzofuranylester, (2Z)-
• [(2S,3R)-5-acetyl-2-prop-1-en-2-yl-2,3-dihydro-1-benzofuran-3-yl] (Z)-2-methylbut-2-enoate
• Q27108458
• 106928-36-3
• DTXSID40474620
• C08981
• [(2S,3R)-5-acetyl-2-isopropenyl-2,3-dihydrobenzofuran-3-yl] (Z)-2-methylbut-2-enoate
• CHEBI:9646
• TOXYL ANGELATE

• Inchi： 1S/C18H20O4/c1-6-11(4)18(20)22-17-14-9-13(12(5)19)7-8-15(14)21-16(17)10(2)3/h6-9,16-17H,2H2,1,3-5H3/b11-6-/t16-,17+/m0/s1
• InChI Key： LQUPQVIPBLTZNW-WGTSBNPKSA-N
• SMILES： O1C2C=CC(C(C)=O)=CC=2[C@H]([C@@H]1C(=C)C)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 300.13615911g/mol
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones